2-{[(diphenylmethyl)amino]methylene}-5,5-dimethyl-1,3-cyclohexanedione

• IUPAC Name: 2-(benzhydryliminomethyl)-3-hydroxy-5,5-dimethylcyclohex-2-en-1-one
• InChI: InChI=1S/C22H23NO2/c1-22(2)13-19(24)18(20(25)14-22)15-23-21(16-9-5-3-6-10-16)17-11-7-4-8-12-17/h3-12,15,21,24H,13-14H2,1-2H3
• InChI Key: SWDSWQFYMUHHGF-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=C(C(=O)C1)C=NC(C2=CC=CC=C2)C3=CC=CC=C3)O)C
• Molecular Formula: C22H23NO2
• Molecular Weight: 333.4 g/mol

Description

2-{[(diphenylmethyl)amino]methylene}-5,5-dimethyl-1,3-cyclohexanedione, also known as DMC, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. DMC is a versatile molecule that has been studied for its potential use in various applications, including drug discovery and development.

Mechanism of Action

The mechanism of action of 2-{[(diphenylmethyl)amino]methylene}-5,5-dimethyl-1,3-cyclohexanedione is not fully understood, but it is believed to act by inhibiting various enzymes and proteins involved in cellular processes. 2-{[(diphenylmethyl)amino]methylene}-5,5-dimethyl-1,3-cyclohexanedione has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects:
2-{[(diphenylmethyl)amino]methylene}-5,5-dimethyl-1,3-cyclohexanedione has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit viral replication, and exhibit antibacterial activity. 2-{[(diphenylmethyl)amino]methylene}-5,5-dimethyl-1,3-cyclohexanedione has also been found to exhibit anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-{[(diphenylmethyl)amino]methylene}-5,5-dimethyl-1,3-cyclohexanedione in lab experiments is its versatility. It can be easily synthesized and modified to suit various applications. However, one of the limitations of using 2-{[(diphenylmethyl)amino]methylene}-5,5-dimethyl-1,3-cyclohexanedione is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of 2-{[(diphenylmethyl)amino]methylene}-5,5-dimethyl-1,3-cyclohexanedione. One potential application is its use as a fluorescent probe for imaging applications. 2-{[(diphenylmethyl)amino]methylene}-5,5-dimethyl-1,3-cyclohexanedione has also been studied for its potential use in the treatment of cancer, viral infections, and bacterial infections. Further research is needed to fully understand the mechanism of action of 2-{[(diphenylmethyl)amino]methylene}-5,5-dimethyl-1,3-cyclohexanedione and its potential use in various applications.

Synthesis Methods

The synthesis of 2-{[(diphenylmethyl)amino]methylene}-5,5-dimethyl-1,3-cyclohexanedione involves the reaction of 5,5-dimethyl-1,3-cyclohexanedione with diphenylmethanimine in the presence of a catalyst. The reaction yields 2-{[(diphenylmethyl)amino]methylene}-5,5-dimethyl-1,3-cyclohexanedione as a yellow solid with a high yield.

Scientific Research Applications

2-{[(diphenylmethyl)amino]methylene}-5,5-dimethyl-1,3-cyclohexanedione has been extensively studied for its potential use in drug discovery and development. It has been found to exhibit a wide range of biological activities, including anticancer, antiviral, and antimicrobial properties. 2-{[(diphenylmethyl)amino]methylene}-5,5-dimethyl-1,3-cyclohexanedione has also been studied for its potential use as a fluorescent probe for imaging applications.